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Compound of Interest

Compound Name: Antitumor agent-112

Cat. No.: B15582293

Essential Safety and Handling Guide for
Antitumor Agent-112

This guide provides critical safety and logistical information for the handling and disposal of
Antitumor agent-112, designed for researchers, scientists, and drug development

professionals. The following procedures are essential for ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling Antitumor agent-112, a comprehensive approach to personal protection is
mandatory to prevent exposure. The following table summarizes the required PPE.
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

EN 166 (EU) or NIOSH (US)

Hand Protection

Chemical impermeable gloves.
Gloves must be inspected prior
to use. Wash and dry hands

after handling.

EU Directive 89/686/EEC and
EN 374

Fire/flame resistant and

impervious clothing. Suitable

Body Protection ] ) ) N/A
protective clothing to avoid
skin contact.
Use in a well-ventilated area. If
) ) exposure limits are exceeded
Respiratory Protection N/A

or irritation is experienced, use

a full-face respirator.

Operational and Disposal Plans

Handling and Storage:

e Ventilation: Always handle Antitumor agent-112 in a well-ventilated place.[1]

e Avoid Contact: Prevent contact with skin and eyes.[1]

» Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge

steam. All sources of ignition should be removed from the handling area.[1]

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place. Keep it separate from foodstuff containers or incompatible materials.[1]

In Case of a Spill:
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o Evacuate: Immediately evacuate personnel to safe areas. Keep people away from and
upwind of the spill/leak.

o Ventilate: Ensure adequate ventilation of the area.

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Cleanup: Use spark-proof tools and explosion-proof equipment for cleanup. Adhered or
collected material should be promptly disposed of in accordance with appropriate laws and
regulations.[1]

Disposal Plan:

e Method: The material can be disposed of by removal to a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1]

» Containerization: Keep the chemical in suitable and closed containers for disposal.[1]

» Prohibitions: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do
not discharge into sewer systems.[1]

Experimental Workflow

The following diagram outlines the standard procedure for working with Antitumor agent-112,
from preparation to disposal.
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Workflow for Handling Antitumor Agent-112
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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